Cas no 88176-21-0 (1,3-Cyclohexanedione, 5-(4-bromo-2,6-dimethylphenyl)-)

• Product Name: 1,3-Cyclohexanedione, 5-(4-bromo-2,6-dimethylphenyl)-
• CAS No: 88176-21-0
• MF: C₁₄H₁₅BrO₂
• MW: 295.171703577042
• CID: 642039
• PubChem ID: 71410272
• Update Time: 2025-04-19

1,3-Cyclohexanedione, 5-(4-bromo-2,6-dimethylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Cyclohexanedione, 5-(4-bromo-2,6-dimethylphenyl)-
• 5-(4-bromo-2,6-dimethylphenyl)cyclohexane-1,3-dione
• DTXSID10829961
• 88176-21-0

• Inchi： 1S/C14H15BrO2/c1-8-3-11(15)4-9(2)14(8)10-5-12(16)7-13(17)6-10/h3-4,10H,5-7H2,1-2H3
• InChI Key： HEFKRVIJFBCABF-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C(=C(C)C=1)C1CC(CC(C1)=O)=O

Computed Properties

• Exact Mass: 294.02554g/mol
• Monoisotopic Mass: 294.02554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 34.1Ų